Cas no 5985-43-3 (Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI))

Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI) structure
5985-43-3 structure
Product Name:Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI)
CAS No:5985-43-3
MF:C20H19N3O4
MW:365.382564783096
CID:379556
PubChem ID:5202440
Update Time:2025-04-19

Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI)
    • N-(1,3-benzodioxol-5-ylmethyl)-5-(3-methoxyphenyl)-2-methylpyrazole-3-carboxamide
    • N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
    • F5882-6118
    • 5985-43-3
    • DTXSID80409613
    • Inchi: 1S/C20H19N3O4/c1-23-17(10-16(22-23)14-4-3-5-15(9-14)25-2)20(24)21-11-13-6-7-18-19(8-13)27-12-26-18/h3-10H,11-12H2,1-2H3,(H,21,24)
    • InChI Key: WRQRMBVYQSZISW-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CNC(C1=CC(C2C=CC=C(C=2)OC)=NN1C)=O

Computed Properties

  • Exact Mass: 365.13767
  • Monoisotopic Mass: 365.137556
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.32
  • Boiling Point: 592.6°C at 760 mmHg
  • Flash Point: 312.2°C
  • Refractive Index: 1.639
  • PSA: 74.61
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